Cas no 618-97-3 (1-3-(Trifluoromethyl)phenylpropan-1-ol)

• Product Name: 1-3-(Trifluoromethyl)phenylpropan-1-ol
• CAS No: 618-97-3
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 525173
• PubChem ID: 136425
• Update Time: 2024-10-28

1-3-(Trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-3-(trifluoromethyl)-
• 1-[3-(Trifluoromethyl)phenyl]propanol-1
• 1-[3-(trifluoromethyl)phenyl]propan-1-ol
• SZSJCUKIEPGUMF-UHFFFAOYSA-N
• 1-[(3-Trifluoromethyl)phenyl]propanol-1
• SCHEMBL4669029
• MFCD00046668
• FT-0632588
• 1-(3-Trifluoromethylphenyl)-1-propanol
• AKOS009159145
• A833474
• 1-((3-Trifluoromethyl)phenyl)propanol-1
• 1-[3-(trifluoromethyl)phenyl]-1-propanol
• 618-97-3
• DTXSID60977380
• N12228
• CS-0326858
• 1-(3-(trifluoromethyl)phenyl)propan-1-ol
• DB-054016
• 3-(1-Hydroxyprop-1-yl)benzotrifluoride, alpha-Ethyl-3-(trifluoromethyl)benzyl alcohol
• 1-3-(Trifluoromethyl)phenylpropan-1-ol

• MDL： MFCD00046668
• Inchi： 1S/C10H11F3O/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13/h3-6,9,14H,2H2,1H3
• InChI Key： SZSJCUKIEPGUMF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CC)O)(F)F

Computed Properties

• Exact Mass: 204.07600
• Monoisotopic Mass: 204.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 88-91/5mm
• Flash Point: 96.9°C
• Refractive Index: 1.4582
• PSA: 20.23000
• LogP: 3.14880

1-3-(Trifluoromethyl)phenylpropan-1-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT